3-[(2,3-Dimethoxyphenyl)methylamino]propane-1-sulfonic acid

• CAS RN: 720699-20-7
• Molecular Formula: C12H19NO5S
• Molecular Weight: 289.35 g/mol
• IUPAC Name: 3-[(2,3-dimethoxyphenyl)methylamino]propane-1-sulfonic acid
• InChI: InChI=1S/C12H19NO5S/c1-17-11-6-3-5-10(12(11)18-2)9-13-7-4-8-19(14,15)16/h3,5-6,13H,4,7-9H2,1-2H3,(H,14,15,16)
• InChI Key: NEIQBJTUWSHRNP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CNCCCS(=O)(=O)O

Description

3-[(2,3-Dimethoxyphenyl)methylamino]propane-1-sulfonic acid is a useful research compound. Its molecular formula is C12H19NO5S and its molecular weight is 289.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,3-dimethoxybenzylamine (2.2 mL, 15.0 mmol) in 2-butanone (20 mL) was added 1,3-propane sultone (1.97 g, 15.8 mmol). The mixture was stirred at reflux for 2 hours. The reaction mixture was cooled to room temperature. The solid was collected by filtration, washed with acetone (2×25 mL) and dried in vacuo. The crude product was suspended in 90% Acetone/MeOH (75 mL). The suspension was stirred at reflux for 30 seconds, the solid was collected by filtration, and dried in vacuo; affording compound AZ, 1.95 g (45%).